1-{5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furoyl}-4-phenylpiperazine

• IUPAC Name: [5-(2,3-dihydro-1H-inden-5-yloxymethyl)furan-2-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C25H26N2O3/c28-25(27-15-13-26(14-16-27)21-7-2-1-3-8-21)24-12-11-23(30-24)18-29-22-10-9-19-5-4-6-20(19)17-22/h1-3,7-12,17H,4-6,13-16,18H2
• InChI Key: VYBXRXCDKHGIPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)OCC3=CC=C(O3)C(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C25H26N2O3
• Molecular Weight: 402.5 g/mol

Description

1-{5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furoyl}-4-phenylpiperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).

Mechanism of Action

TAK-659 selectively inhibits the activity of BTK, a key enzyme involved in B-cell receptor signaling. BTK inhibition leads to the suppression of downstream signaling pathways, resulting in the inhibition of B-cell proliferation and survival.
Biochemical and Physiological Effects:
TAK-659 has been shown to induce apoptosis (programmed cell death) in B-cell malignancies and inhibit the growth and proliferation of these cells. Additionally, TAK-659 has been shown to enhance the activity of other anti-cancer agents, such as rituximab, in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 is its selectivity for BTK, which reduces the risk of off-target effects. However, TAK-659 has limited solubility in aqueous solutions, which can make it difficult to administer in lab experiments.

Future Directions

There are several potential future directions for research on TAK-659. One area of interest is the development of combination therapies that incorporate TAK-659 with other anti-cancer agents to enhance efficacy. Additionally, further studies are needed to investigate the safety and efficacy of TAK-659 in clinical trials. Finally, research is needed to explore the potential applications of TAK-659 in other diseases beyond B-cell malignancies.

Scientific Research Applications

TAK-659 has been extensively studied for its potential therapeutic applications, particularly in the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). Several preclinical studies have demonstrated the efficacy of TAK-659 in inhibiting the growth and proliferation of B-cell malignancies.